3-Chloro-2-fluoro-5-(trifluoromethyl)benzaldehyde
Overview
Description
3-Chloro-2-fluoro-5-(trifluoromethyl)benzaldehyde is a chemical compound with the molecular formula ClC6H2(F)(CF3)CHO . It has a molecular weight of 226.56 . It is also referred to as 5-Chloro-6,α,α,α-tetrafluoro-m-tolualdehyde .
Molecular Structure Analysis
The molecular structure of 3-Chloro-2-fluoro-5-(trifluoromethyl)benzaldehyde can be represented by the SMILES string Fc1c(Cl)cc(cc1C=O)C(F)(F)F . The InChI representation is 1S/C8H3ClF4O/c9-6-2-5(8(11,12)13)1-4(3-14)7(6)10/h1-3H .Chemical Reactions Analysis
While specific chemical reactions involving 3-Chloro-2-fluoro-5-(trifluoromethyl)benzaldehyde are not detailed in the search results, it’s worth noting that similar compounds like 2-Chloro-5-(trifluoromethyl)benzaldehyde have been used as reactants in the synthesis of imidazoquinolinoacridinone derivatives .Physical And Chemical Properties Analysis
3-Chloro-2-fluoro-5-(trifluoromethyl)benzaldehyde has a boiling point of 196 °C and a density of 1.54 g/mL at 25 °C . The refractive index is 1.476 .Scientific Research Applications
Synthesis and Polymerization Applications
- Copolymerization with Styrene : 3-Chloro-2-fluoro-5-(trifluoromethyl)benzaldehyde has been used in the synthesis of novel trisubstituted ethylenes, which were then copolymerized with styrene. These ethylenes were prepared through Knoevenagel condensation and characterized by various analytical techniques. The copolymerization process was carried out in solution with radical initiation, indicating potential applications in polymer science (Humanski et al., 2018).
Analytical and Chemical Studies
- Magnetic Resonance Studies : Studies involving magnetic resonance have focused on benzaldehyde derivatives, including those related to 3-Chloro-2-fluoro-5-(trifluoromethyl)benzaldehyde. These studies provide insights into the sensitivity of fluorine shifts to intramolecular interactions and steric effects, which are crucial for understanding molecular behavior and interactions (Schaefer et al., 1977).
Chemical Synthesis and Catalysis
- Ortho-C-H Imidation Catalysis : This chemical has been identified as a suitable monodentate transient directing group for Ru(II)-catalyzed direct ortho-C-H imidation of benzaldehydes. This catalytic process is integral in synthesizing diverse quinazoline and fused isoindolinone scaffolds, highlighting its role in facilitating complex organic syntheses (Wu et al., 2021).
Pharmaceutical and Medic
Pharmaceutical and Medicinal Applications
Antibacterial Compound Synthesis : 3-Chloro-2-fluoro-5-(trifluoromethyl)benzaldehyde has been used in the synthesis of 1-amino-6-fluoro-1,4-dihydro-4-oxo-7-(substituted) piperazinyl-3-quinolinecarboxylic acids and their derivatives, which were tested for antibacterial activities. This illustrates its role in the development of potential antibacterial agents (Xin et al., 1993).
Pharmaceutical Formulation Analysis : In pharmaceutical analysis, derivatives of 3-Chloro-2-fluoro-5-(trifluoromethyl)benzaldehyde, like 2-chloro-6,7-dimethoxy-3-quinolinecarboxaldehyde, have been used as fluorogenic labeling reagents. They are instrumental in the HPLC-fluorescence determination of pharmaceutical ingredients such as chlorocresol and chloroxylenol in creams and ointments (Gatti et al., 1997).
- therapy research and development (Lawrence et al., 2003).
Safety and Hazards
This compound is considered hazardous. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation . It is recommended to wear personal protective equipment/face protection, ensure adequate ventilation, avoid getting it in eyes, on skin, or on clothing, and avoid ingestion and inhalation .
Mechanism of Action
Target of Action
Compounds with a -cf3 group have been known to exhibit improved drug potency toward certain enzymes .
Mode of Action
It is known that molecules with a -cf3 group can enhance drug potency by lowering the pka of the cyclic carbamate through a key hydrogen bonding interaction with the protein .
properties
IUPAC Name |
3-chloro-2-fluoro-5-(trifluoromethyl)benzaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H3ClF4O/c9-6-2-5(8(11,12)13)1-4(3-14)7(6)10/h1-3H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MSZTVIFIFJCNRQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C(=C1C=O)F)Cl)C(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H3ClF4O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40352999 |
Source
|
| Record name | 3-Chloro-2-fluoro-5-(trifluoromethyl)benzaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40352999 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
226.55 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Chloro-2-fluoro-5-(trifluoromethyl)benzaldehyde | |
CAS RN |
261763-02-4 |
Source
|
| Record name | 3-Chloro-2-fluoro-5-(trifluoromethyl)benzaldehyde | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=261763-02-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3-Chloro-2-fluoro-5-(trifluoromethyl)benzaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40352999 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-Chloro-2-fluoro-5-(trifluoromethyl)benzaldehyde | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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